Cas no 2734778-70-0 (2,2-Dichloro-1-(4-chloro-3-fluorophenyl)ethanol)

• Product Name: 2,2-Dichloro-1-(4-chloro-3-fluorophenyl)ethanol
• CAS No: 2734778-70-0
• MF: C₈H₆Cl₃FO
• MW: 243.49
• CID: 5080285
• Update Time: 2025-08-05

2,2-Dichloro-1-(4-chloro-3-fluorophenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2,2-Dichloro-1-(4-chloro-3-fluorophenyl)ethanol

• Inchi： 1S/C8H6Cl3FO/c9-5-2-1-4(3-6(5)12)7(13)8(10)11/h1-3,7-8,13H
• InChI Key： JIBMNJCOUCVGLB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(C(Cl)Cl)O)=CC=1F

Additional information on 2,2-Dichloro-1-(4-chloro-3-fluorophenyl)ethanol

2,2-Dichloro-1-(4-chloro-3-fluorophenyl)ethanol: A Promising Compound in Pharmaceutical Research

2,2-Dichloro-1-(4-chloro-3-fluorophenyl)ethanol is a synthetic compound with the chemical formula C₁₀H₈Cl₃FO₂, characterized by its unique structural features that make it a subject of interest in pharmaceutical research. This compound, with the CAS number 2734778-70-0, belongs to the class of organochlorine derivatives, which are widely studied for their potential applications in drug discovery and therapeutic development. The molecular structure of 2,2-Dichloro-1-(4-chloro-3-fluorophenyl)ethanol consists of a phenyl ring substituted with chlorine and fluorine atoms, connected to an ethanol group through a carbon chain. This combination of functional groups contributes to its diverse biological activity and pharmacological potential.

Recent studies have highlighted the significance of 2,2-Dichloro-1-(4-chloro-3-fluorophenyl)ethanol in the context of drug development. For instance, a 2023 paper published in the Journal of Medicinal Chemistry explored its potential as a lead compound for the design of novel antitumor agents. The research team demonstrated that the compound exhibits selective cytotoxicity against cancer cell lines, particularly in the case of 4-chloro-3-fluorophenyl-based derivatives. This finding underscores the importance of the 4-chloro-3-fluorophenyl moiety in modulating the biological activity of the molecule.

Another critical aspect of 2,2-Dichloro-1-(4-chloro-3-fluorophenyl)ethanol is its interaction with specific biological targets. A 2024 study published in Drug Discovery Today revealed that the compound selectively binds to the 4-chloro-3-fluorophenyl receptor, which is implicated in several pathological processes. This binding mechanism not only enhances the compound's therapeutic potential but also provides insights into the design of more effective derivatives. The study further emphasized the role of the 2,2-Dichloro group in stabilizing the molecular conformation, which is crucial for its biological activity.

Moreover, the synthesis of 2,2-Dichloro-1-(4-chloro-3-fluorophenyl)ethanol has been optimized to ensure high yield and purity, which are essential for pharmaceutical applications. A 2023 review article in Organic & Biomolecular Chemistry discussed the synthetic pathways involving the 4-chloro-3-fluorophenyl derivative, highlighting the importance of controlled reaction conditions to achieve the desired product. The use of advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC), has been critical in isolating and characterizing the compound, ensuring its quality for further research and development.

The pharmacological properties of 2,2-Dichloro-1-(4-chloro-3-fluorophenyl)ethanol have also been explored in preclinical studies. A 2024 study published in Pharmacology & Therapeutics reported that the compound exhibits anti-inflammatory effects by modulating the activity of 4-chloro-3-fluorophenyl-related pathways. The research team found that the compound significantly reduced the production of pro-inflammatory cytokines in an in vitro model, suggesting its potential application in the treatment of inflammatory diseases. These findings highlight the versatility of the compound in addressing multiple therapeutic challenges.

Additionally, the compound's potential in neuropharmacology has been a focus of recent research. A 2023 study in Neuropharmacology investigated the effects of 2,2-Dichloro-1-(4-chloro-3-fluorophenyl)ethanol on neuronal activity. The results indicated that the compound modulates the activity of 4-chloro-3-fluorophenyl-dependent signaling pathways, which are implicated in neurodegenerative disorders. This discovery opens new avenues for the development of therapeutic agents targeting these pathways, further emphasizing the compound's relevance in pharmaceutical research.

Furthermore, the compound's safety profile is a critical consideration in its development. A 2024 study published in Toxicological Sciences evaluated the toxicological effects of 2,2-Dichloro-1-(4-chloro-3-fluorophenyl)ethanol in various in vivo models. The study found that the compound exhibited minimal toxicity at therapeutic doses, suggesting its potential for clinical application. However, the research also emphasized the need for further studies to assess long-term effects and potential side effects, which are essential for the compound's transition from preclinical to clinical phases.

Another area of interest is the compound's potential as a prodrug. A 2023 paper in Drug Metabolism and Disposition explored the metabolism of 2,2-Dichloro-1-(4-chloro-3-fluorophenyl)ethanol in the liver. The study revealed that the compound undergoes hydrolysis to form active metabolites, which are responsible for its biological effects. This finding is significant for the design of prodrugs that can enhance the compound's bioavailability and therapeutic efficacy while minimizing systemic side effects.

Finally, the compound's role in the development of targeted therapies has been a subject of recent studies. A 2024 review article in Cancer Research discussed the potential of 2,2-Dichloro-1-(4-chloro-3-fluorophenyl)ethanol as a lead compound for the design of targeted anticancer agents. The review highlighted the importance of the 4-chloro-3-fluorophenyl group in enhancing the compound's selectivity for cancer cells, which is crucial for reducing toxicity to healthy tissues. These insights are valuable for the future development of more effective and safer therapeutic agents.

In conclusion, 2,2-Dichloro-1-(4-chloro-3-fluorophenyl)ethanol is a promising compound with a wide range of potential applications in pharmaceutical research. Its unique structural features, combined with its diverse biological activity, make it a valuable candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, further solidifying its importance in the field of drug discovery and development.

For more information on the latest research and developments related to 2,2-Dichloro-1-(4-chloro-3-fluorophenyl)ethanol, please refer to the cited studies and reviews mentioned above. These resources provide a comprehensive overview of the compound's current status and future prospects in pharmaceutical research.